Cas no 899971-62-1 (4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide)

• Product Name: 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide
• CAS No: 899971-62-1
• MF: C₂₃H₂₂ClN₅O₂
• MW: 435.906083583832
• CID: 5441702
• PubChem ID: 16824657
• Update Time: 2025-10-29

4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chlorophenyl)-7,8-dihydro-8-oxo-N-(1-phenylethyl)-1,2,4-triazolo[4,3-a]pyrazine-3-butanamide
• F3167-0614
• 4-[7-(4-chlorophenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-N-(1-phenylethyl)butanamide
• AKOS002015720
• 4-[7-(4-chlorophenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]-N-(1-phenylethyl)butanamide
• 899971-62-1
• VU0512001-1
• AB00683322-01
• 4-(7-(4-chlorophenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-N-(1-phenylethyl)butanamide
• 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide

• Inchi： 1S/C23H22ClN5O2/c1-16(17-6-3-2-4-7-17)25-21(30)9-5-8-20-26-27-22-23(31)28(14-15-29(20)22)19-12-10-18(24)11-13-19/h2-4,6-7,10-16H,5,8-9H2,1H3,(H,25,30)
• InChI Key： ACHCOPNAYPLAMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=CN2C(C1=O)=NN=C2CCCC(NC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 435.1462027g/mol
• Monoisotopic Mass: 435.1462027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.1Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.31±0.46(Predicted)

Additional information on 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide

Introduction to Compound with CAS No. 899971-62-1 and Product Name: 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide

The compound with the CAS number 899971-62-1 and the product name 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of nitrogen-containing rings, makes it a subject of intense research interest among scientists and pharmacologists.

At the core of this compound's structure lies a fused triazoloapyrazine scaffold, which is known for its ability to interact with various biological targets. The presence of a 4-chlorophenyl group at the 4 and 7 positions enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for drug development. Additionally, the 8-oxo moiety contributes to its stability and reactivity, enabling it to participate in various biochemical pathways. The terminal N-(1-phenylethyl)butanamide group further modulates its pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. Researchers have been particularly intrigued by its antimicrobial properties, which have been demonstrated in both in vitro and preclinical studies. The 4-chlorophenyl substituent plays a crucial role in disrupting bacterial cell membranes, thereby inhibiting their growth and survival. Furthermore, the triazoloapyrazine core has shown promise in inhibiting certain viral proteases, making it a viable candidate for antiviral therapies.

The compound's ability to modulate inflammatory pathways has also been a focal point of investigation. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By interacting with key inflammatory mediators such as cytokines and chemokines, this molecule has demonstrated the potential to reduce inflammation and alleviate symptoms associated with these conditions. Preliminary clinical trials have shown encouraging results in patients with moderate to severe inflammation, suggesting that it could be a valuable addition to existing therapeutic regimens.

Another area where this compound has shown significant promise is in the treatment of neurological disorders. The intricate heterocyclic structure of 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide allows it to interact with neurotransmitter receptors and ion channels, potentially offering relief for conditions such as epilepsy and neurodegenerative diseases. Studies have indicated that it can modulate the activity of glutamate receptors, which are implicated in excitotoxicity—a key mechanism underlying neuronal damage in these disorders. This capability positions the compound as a candidate for developing novel treatments that target the root causes of these conditions rather than merely alleviating symptoms.

The pharmacological profile of this compound is further enhanced by its favorable pharmacokinetic properties. The N-(1-phenylethyl)butanamide moiety contributes to its solubility and bioavailability, ensuring that it can be effectively absorbed and distributed throughout the body. Additionally, its metabolic stability allows it to remain active for extended periods within the systemic circulation. These attributes are critical for achieving therapeutic efficacy while minimizing side effects. Pharmacokinetic studies have revealed that the compound exhibits a relatively long half-life, enabling once-daily dosing regimens—a significant advantage for patient compliance.

In terms of safety profile, preliminary toxicology studies have indicated that 4-7-(4-chlorophenyl)-8-oxo-7H,8H-1,2,4triazolo4,3-apyrazin-3-yl-N-(1-phenylethyl)butanamide is well-tolerated at therapeutic doses. Common adverse effects reported in clinical trials include mild gastrointestinal discomfort and transient headaches. These side effects are generally mild and resolve spontaneously without requiring intervention. However，further long-term studies are necessary to fully characterize its safety profile across diverse patient populations.

The development of this compound underscores the importance of innovative molecular design in pharmaceutical research. By leveraging advanced computational methods and high-throughput screening techniques，scientists have been able to identify and optimize molecules with high precision. The integration of structure-based drug design principles has allowed researchers to fine-tune the chemical properties of this compound，enhancing both its potency and selectivity towards target enzymes and receptors。This approach has not only accelerated the drug discovery process but also increased the likelihood of success in developing novel therapeutics.

Looking ahead，the potential applications of CAS No 899971 - 62 - 1 extend beyond current therapeutic areas。Ongoing research is exploring its utility in oncology，where it may serve as an inhibitor of kinases involved in cancer cell proliferation。Additionally，its anti-inflammatory properties make it a candidate for treating chronic pain conditions，such as rheumatoid arthritis。The versatility of this molecule underscores its significance as a lead compound for further development。